N-(1-cyano-1-cyclopropylethyl)-2-{[4-cyano-3-(trifluoromethyl)phenyl]amino}acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[4-cyano-3-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C16H15F3N4O/c1-15(9-21,11-3-4-11)23-14(24)8-22-12-5-2-10(7-20)13(6-12)16(17,18)19/h2,5-6,11,22H,3-4,8H2,1H3,(H,23,24)
• InChI Key: URIGTQZSJVRYMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CNC2=CC(=C(C=C2)C#N)C(F)(F)F
• Molecular Formula: C16H15F3N4O
• Molecular Weight: 336.31 g/mol

Description

“N-(1-cyano-1-cyclopropylethyl)-2-{[4-cyano-3-(trifluoromethyl)phenyl]amino}acetamide” is a complex organic compound. It contains several functional groups including a cyano group (-CN), a trifluoromethyl group (-CF3), an amino group (-NH2), and an acetamide group (CH3CONH2). These functional groups suggest that this compound could have interesting chemical properties and potential applications, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The cyano groups could be introduced using a cyanation reagent. The exact synthetic route would depend on the desired final product and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano, trifluoromethyl, amino, and acetamide groups would likely result in a complex three-dimensional structure. The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the cyano groups could undergo reactions such as hydrolysis or reduction. The trifluoromethyl group could participate in reactions such as nucleophilic substitution or elimination. The amino and acetamide groups could also undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might have a high boiling point due to the presence of the cyano and trifluoromethyl groups. Its solubility would depend on the polarity of its functional groups.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing cyano groups can be toxic and should be handled with care.

Future Directions

The future directions for research on this compound could include exploring its potential applications, optimizing its synthesis, and investigating its mechanism of action.